Cas no 1666-85-9 (1,3,4-Triphenyl-1H-pyrazole)

• Product Name: 1,3,4-Triphenyl-1H-pyrazole
• CAS No: 1666-85-9
• MF: C₂₁H₁₆N₂
• MW: 296.365144729614
• CID: 136816
• PubChem ID: 555882
• Update Time: 2025-04-19

1,3,4-Triphenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Triphenyl-1H-pyrazole
• 1,3,4-triphenylpyrazole
• 1H-Pyrazole,1,3,4-triphenyl-
• 1666-85-9
• Pyrazole, 1,3,4-triphenyl-
• 1,3,4-Triphenyl-1H-pyrazole #
• CBMicro_004672
• AKOS004906084
• AXRVRVKZFJPHBH-UHFFFAOYSA-N
• SMSF0003213
• CB06968
• DTXSID50339397
• BIM-0004727.P001
• AE-842/32538010
• 1H-Pyrazole, 1,3,4-triphenyl-
• SCHEMBL7915220

• Inchi： 1S/C21H16N2/c1-4-10-17(11-5-1)20-16-23(19-14-8-3-9-15-19)22-21(20)18-12-6-2-7-13-18/h1-16H
• InChI Key： AXRVRVKZFJPHBH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 296.13148
• Monoisotopic Mass: 296.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 443°C at 760 mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.624
• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles